Cas no 1675732-94-1 ((2-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (2-nitrophenyl)methanesulfonyl fluoride
• CAS No: 1675732-94-1
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD22571069
• CID: 5210422
• PubChem ID: 99939027
• Update Time: 2026-03-06

(2-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl fluoride, 2-nitro-
• (2-NITROPHENYL)METHANESULFONYL FLUORIDE
• (2-nitrophenyl)methanesulfonyl fluoride

• MDL： MFCD22571069
• Inchi： 1S/C7H6FNO4S/c8-14(12,13)5-6-3-1-2-4-7(6)9(10)11/h1-4H,5H2
• InChI Key： GVMXMZRIMPJDBZ-UHFFFAOYSA-N
• SMILES： C1(CS(F)(=O)=O)=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-nitrophenyl)methanesulfonyl fluoride

Research Briefing on (2-nitrophenyl)methanesulfonyl fluoride (CAS: 1675732-94-1) in Chemical Biology and Medicinal Chemistry

(2-nitrophenyl)methanesulfonyl fluoride (CAS: 1675732-94-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is widely recognized for its role as a covalent inhibitor, particularly in the context of enzyme activity modulation. Recent studies have highlighted its utility in probing serine hydrolases and other enzyme families, making it a valuable tool for both basic research and drug discovery.

The compound's mechanism of action involves the irreversible inhibition of target enzymes through the formation of a covalent bond with active-site serine residues. This property has been exploited in activity-based protein profiling (ABPP) studies, where (2-nitrophenyl)methanesulfonyl fluoride serves as a reactive probe to identify and characterize enzyme activities in complex biological systems. Its specificity and reactivity profile make it particularly useful for studying enzyme function in disease models, including cancer and neurodegenerative disorders.

Recent advancements in the application of (2-nitrophenyl)methanesulfonyl fluoride have focused on its use in chemoproteomic platforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in mapping the reactivity landscape of serine hydrolases in cancer cell lines. The study revealed novel enzyme targets that could be exploited for therapeutic intervention, highlighting the compound's potential in target identification and validation.

In addition to its role in basic research, (2-nitrophenyl)methanesulfonyl fluoride has shown promise in the development of covalent drugs. Its structural features serve as a valuable scaffold for designing inhibitors with improved pharmacokinetic properties. Recent work has explored modifications to the core structure to enhance selectivity and reduce off-target effects, as reported in a 2024 ACS Chemical Biology publication.

The synthesis and characterization of (2-nitrophenyl)methanesulfonyl fluoride continue to be areas of active investigation. New synthetic routes have been developed to improve yield and purity, as described in a recent Organic Process Research & Development article. These advancements have facilitated broader access to the compound for research purposes.

Safety and handling considerations for (2-nitrophenyl)methanesulfonyl fluoride remain an important aspect of its use. As a reactive compound, proper storage conditions and handling protocols are essential to maintain its stability and prevent decomposition. Recent safety assessments have provided updated guidelines for working with this compound in laboratory settings.

Looking forward, the applications of (2-nitrophenyl)methanesulfonyl fluoride are expected to expand further. Emerging research directions include its use in targeted protein degradation strategies and as a warhead in PROTAC design. The compound's unique properties position it as a versatile tool for advancing chemical biology research and drug discovery efforts.